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Compound of Interest

Compound Name: 3,4,5-Trihydroxycinnamic acid

CAS No.: 6093-59-0

Cat. No.: B1609222 Get Quote

Executive Directive
Do not dispose of 3,4,5-Trihydroxycinnamic acid down the drain.

While this compound is a naturally occurring organic acid (related to caffeic and ferulic acids),

laboratory-grade reagents often contain impurities or are used in concentrations that violate

local wastewater discharge permits. The only universally compliant and safe disposal method

for research quantities is high-temperature incineration via a licensed hazardous waste

contractor.

This guide defines the specific segregation, labeling, and waste stream management protocols

required to maintain scientific integrity and regulatory compliance.

Chemical Profile & Hazard Assessment
Before initiating disposal, you must understand the physicochemical properties that dictate

waste compatibility. 3,4,5-Trihydroxycinnamic acid contains a phenolic moiety and an acrylic

acid side chain, making it susceptible to oxidation and pH-dependent solubility.

Physicochemical Properties Table[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1609222?utm_src=pdf-interest
https://www.benchchem.com/product/b1609222?utm_src=pdf-body
https://www.benchchem.com/product/b1609222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

CAS Number 6093-59-0 Use for waste manifesting.

Molecular Formula C₉H₈O₅
Organic carbon content

requires incineration.

Solubility
Soluble in Ethanol, Methanol,

Hot Water

Compatible with organic

solvent waste streams.

Acidity (pKa)
~4.5 (Carboxylic acid), ~9-10

(Phenolic -OH)

Weak acid; incompatible with

strong bases.

Appearance Off-white to beige powder
Dust generation is a primary

exposure risk.

GHS Hazard Classification[4][5][6]
Signal Word:WARNING

H315: Causes skin irritation.[1][2][3][4][5]

H319: Causes serious eye irritation.[2][3][5][6]

H335: May cause respiratory irritation.[2][3][4][5]

Waste Segregation & Compatibility[1]
Critical Safety Rule: The electron-rich phenolic ring structure of 3,4,5-Trihydroxycinnamic
acid makes it a reducing agent.

INCOMPATIBILITY:Strong Oxidizers (e.g., Nitric Acid, Perchlorates, Permanganates).

RISK: Mixing with strong oxidizers can generate heat and potentially cause fire or rapid

decomposition.

Storage/Accumulation Protocol:

Segregate: Store waste containers away from "Oxidizing Acid" waste streams.
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Container Material: High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal

containers if the waste is highly acidic (pH < 4).

Disposal Workflows
Select the workflow below that matches your waste state.

Workflow A: Solid Waste (Pure Substance or Spill
Debris)
Applicable for: Expired reagents, contaminated weighing boats, paper towels from spill

cleanup.

Containerization: Place the solid material into a wide-mouth HDPE jar.

Labeling: Affix a hazardous waste tag.

Constituents: "3,4,5-Trihydroxycinnamic acid, solid."

Hazard Checkbox: "Irritant."

Satellite Accumulation: Store in the laboratory's designated Satellite Accumulation Area

(SAA).

Final Disposal: Transfer to EHS for commercial incineration.

Workflow B: Liquid Waste (Organic Solvents)
Applicable for: Mother liquors from synthesis, HPLC waste (high organic content).

Compatibility Check: Ensure the solvent mixture (e.g., Methanol, Ethyl Acetate) contains NO

halogenated solvents (unless your facility combines them) and NO oxidizers.

Collection: Pour into the "Non-Halogenated Organic Waste" carboy.

Documentation: Log the volume and concentration of 3,4,5-Trihydroxycinnamic acid on the

carboy's log sheet.
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Note: Even trace amounts must be logged to prevent "unknown chemical" charges from

disposal vendors.

Workflow C: Aqueous Waste (Buffers/Solutions)
Applicable for: Dilute aqueous solutions from biological assays.

STOP: Do not neutralize and pour down the drain unless explicitly authorized by your facility's

wastewater permit.

Collection: Collect in a carboy labeled "Aqueous Waste with Trace Organics."

pH Adjustment: If the solution is highly acidic (pH < 2), carefully neutralize to pH 5–9 using

Sodium Bicarbonate before storage to prevent container degradation.

Final Disposal: Hand off to EHS for treatment (typically fuel blending or incineration).

Decision Logic Diagram
The following diagram illustrates the decision-making process for categorizing 3,4,5-
Trihydroxycinnamic acid waste streams.
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Waste Generation:
3,4,5-Trihydroxycinnamic Acid

Physical State?

Solid Waste
(Powder, Debris)

Solid

Liquid Waste

Liquid

Segregate from Oxidizers.
Collect in Wide-Mouth Jar.

Label: 'Solid Organic Waste'.

Solvent Type?

Organic Solvent
(MeOH, EtOH, DMSO)

>10% Organic

Aqueous Solution
(Buffers, Water)

Mostly Water

Collect in 'Non-Halogenated'
Organic Waste Carboy.

Log Concentration.

Do NOT Drain Dispose.
Collect in Aqueous Waste Carboy.

Check pH Compatibility.

Transfer to EHS for
Commercial Incineration

Click to download full resolution via product page

Figure 1: Waste stream segregation logic for 3,4,5-Trihydroxycinnamic acid.
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Emergency Spill Procedures
In the event of a spill, rapid containment prevents laboratory contamination.

Assess: If the spill is >100g or outside a fume hood, evacuate and call EHS.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use an N95

respirator.

Containment:

Solids: Gently cover with wet paper towels to prevent dust dispersion, then scoop into a

waste bag.

Liquids: Absorb with vermiculite or spill pads.

Decontamination: Clean the surface with a soap and water solution.[6] Do not use bleach

(strong oxidizer) as a first-step cleaner on the concentrated chemical; use a surfactant-based

cleaner first.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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